Cas no 122049-54-1 (Sodium 2-oxo-3-phenylpropanoate hydrate)
Sodium 2-oxo-3-phenylpropanoate hydrate is a sodium salt derivative of phenylpyruvic acid, commonly utilized in organic synthesis and pharmaceutical research. Its key advantages include high solubility in water, facilitating its use in aqueous reaction systems, and its stability as a hydrate, ensuring consistent handling and storage. The compound serves as a versatile intermediate in the preparation of fine chemicals, particularly in the synthesis of amino acid derivatives and bioactive molecules. Its well-defined structure and purity make it suitable for precise stoichiometric applications. Additionally, it exhibits compatibility with various coupling reagents, enhancing its utility in peptide and heterocycle synthesis.
122049-54-1 structure
Product Name:Sodium 2-oxo-3-phenylpropanoate hydrate
CAS No:122049-54-1
MF:C9H9NaO4
MW:204.155133962631
MDL:MFCD00149109
CID:63580
PubChem ID:23666336
Update Time:2025-05-27
Sodium 2-oxo-3-phenylpropanoate hydrate Chemical and Physical Properties
Names and Identifiers
-
- Sodium 2-oxo-3-phenylpropanoate hydrate
- Sodium phenylpyruvate monohydrate
- Phenylpyruvic acid, sodium salt monohydrate
- Benzene sodium pyruvate monohydrate
- Benzenepropanoic acid, α-oxo-, sodium salt, hydrate (1:1:1)
- Phenylpyruvic acid sodium salt monohydrate
- Phenylpyruvic acid, sodium salt monohydrate,98%
- XEA04954
- AKOS015960538
- SCHEMBL7381155
- FT-0695228
- MFCD00149109
- AKOS015888393
- ABWVLWHPVBHFLQ-UHFFFAOYSA-M
- W-200092
- Benzenepropanoic acid, alpha-oxo-, sodium salt, hydrate (1:1:1)
- 122049-54-1
- sodium;2-oxo-3-phenylpropanoate;hydrate
- METHYL4-HYDROXYBENZOATESODIUMSALT
- AC-5733
- sodium beta-phenylpyruvate monohydrate
- SODIUM HYDRATE ?-PHENYLPYRUVATE
-
- MDL: MFCD00149109
- Inchi: 1S/C9H8O3.Na.H2O/c10-8(9(11)12)6-7-4-2-1-3-5-7;;/h1-5H,6H2,(H,11,12);;1H2/q;+1;/p-1
- InChI Key: ABWVLWHPVBHFLQ-UHFFFAOYSA-M
- SMILES: [Na+].O=C(C(=O)[O-])CC1C=CC=CC=1.O
- BRN: 4770978
Computed Properties
- Exact Mass: 204.04000
- Monoisotopic Mass: 204.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- Tautomer Count: 2
- XLogP3: 1.9
- Topological Polar Surface Area: 57.2
Experimental Properties
- Color/Form: White or cream powder
- Density: g/cm3
- Melting Point: >300°C
- Boiling Point: 299.1 °C at 760 mmHg
- Flash Point: 148.9 °C
- Water Partition Coefficient: Soluble in water.
- PSA: 66.43000
- LogP: -0.51620
- Solubility: Soluble in water
- Vapor Pressure: No data available
Sodium 2-oxo-3-phenylpropanoate hydrate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: S22-S24/25
- Storage Condition:Inert atmosphere,Room Temperature
- Safety Term:S22;S24/25
Sodium 2-oxo-3-phenylpropanoate hydrate Customs Data
- HS CODE:29183000
- Customs Data:
United Statescustoms code:
2918303000Summary:
2918303000 Other Aromatic Carboxylic Acids With Aldehyde Or Ketone Function But Without Other Oxygen Function And Their Derivatives,(excluding Products Of Us Note 3 to Section 6). Rate general: 6.5%. Rate special: Free (A+,AU,BH,CA,CL,CO,D,E,IL,J,JO,K,KR,MA,MX,OM,P,PA,PE,SG). Rate 2: 15.4¢/kg + 57%
Sodium 2-oxo-3-phenylpropanoate hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-IT990-200mg |
Sodium phenylpyruvate monohydrate |
122049-54-1 | 98% | 200mg |
¥79.0 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-IT990-1g |
Sodium phenylpyruvate monohydrate |
122049-54-1 | 98% | 1g |
¥169.0 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P91340-5g |
Sodium 2-oxo-3-phenylpropanoate hydrate |
122049-54-1 | 5g |
¥518.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P91340-25g |
Sodium 2-oxo-3-phenylpropanoate hydrate |
122049-54-1 | 25g |
¥2088.0 | 2021-09-08 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028148-25g |
Sodium 2-oxo-3-phenylpropanoate hydrate |
122049-54-1 | 98% | 25g |
¥1163 | 2024-05-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028148-5g |
Sodium 2-oxo-3-phenylpropanoate hydrate |
122049-54-1 | 98% | 5g |
¥353 | 2024-05-26 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P102961-1g |
Sodium 2-oxo-3-phenylpropanoate hydrate |
122049-54-1 | 98% | 1g |
¥84.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P102961-25g |
Sodium 2-oxo-3-phenylpropanoate hydrate |
122049-54-1 | 98% | 25g |
¥968.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P102961-5g |
Sodium 2-oxo-3-phenylpropanoate hydrate |
122049-54-1 | 98% | 5g |
¥293.90 | 2023-09-01 | |
| TRC | S077200-5g |
Sodium 2-oxo-3-phenylpropanoate hydrate |
122049-54-1 | 5g |
$ 170.00 | 2022-06-03 |
Sodium 2-oxo-3-phenylpropanoate hydrate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
122049-54-1 (Sodium 2-oxo-3-phenylpropanoate hydrate) Related Products
- 156-06-9(a-Oxobenzenepropanoic Acid)
- 51828-93-4(Calcium Phenylpyruvate)
- 17647-93-7(potassium 2-oxo-3-phenyl-propanoate)
- 308075-13-0(Shortening)
- 61676-25-3(3-(3-methylphenyl)-2-oxopropanoic acid)
- 88768-11-0(5-Phenyl-2-Keto-Valeric Acid)
- 54865-40-6(Calcium PhenylpyruvateDISCONTINUED, See C145763)
- 61676-24-2(3-(2-Methylphenyl)-2-oxopropanoic acid)
- 114-76-1(Sodiumphenylpyruvate)
- 104165-94-8(sodium 2-oxo-4-phenylbutanoate)
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